Cas no 56472-22-1 (2-ethyl-2-{[(methylsulfonyl)oxy]methyl}butyl methanesulfonate)

• Product Name: 2-ethyl-2-{[(methylsulfonyl)oxy]methyl}butyl methanesulfonate
• CAS No: 56472-22-1
• MF: C₉H₂₀O₆S₂
• MW: 288.381501197815
• CID: 945389
• PubChem ID: 282193
• Update Time: 2025-10-28

2-ethyl-2-{[(methylsulfonyl)oxy]methyl}butyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{[(methylsulfonyl)oxy]methyl}butyl methanesulfonate
• [2-ethyl-2-(methylsulfonyloxymethyl)butyl] methanesulfonate
• 1,3-Propanediol, 2,2-diethyl-, dimethanesulfonate
• 3,3-bis-methanesulfonyloxymethyl-pentane
• AC1L5VXD
• AC1Q6Y54
• AG-K-95923
• AR-1B7256
• CTK1H0142
• KST-1B5709
• NSC135377
• NIOSH/TY5348000
• DTXSID50300209
• TY53480000
• 2,2-Diethylpropane-1,3-diyl dimethanesulfonate
• 56472-22-1
• 2,2-Diethyl-1,3-propanediol-1,3-dimethanesulfonate
• 2,2-Diethyl-1,3-propanediol dimethanesulfonate
• 2-Ethyl-2-[(methanesulfonyloxy)methyl]butyl methanesulfonate
• AKOS024329253
• SCHEMBL17017227
• NSC-135377

• MDL： MFCD00966325
• Inchi： 1S/C9H20O6S2/c1-5-9(6-2,7-14-16(3,10)11)8-15-17(4,12)13/h5-8H2,1-4H3
• InChI Key： BMLZMLKREPRGAS-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC(COS(C)(=O)=O)(CC)CC

Computed Properties

• Exact Mass: 288.0702
• Monoisotopic Mass: 288.07013070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 86.74
• LogP: 2.90680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters

Additional information on 2-ethyl-2-{[(methylsulfonyl)oxy]methyl}butyl methanesulfonate

Comprehensive Overview of 2-ethyl-2-{[(methylsulfonyl)oxy]methyl}butyl methanesulfonate (CAS No. 56472-22-1)

2-ethyl-2-{[(methylsulfonyl)oxy]methyl}butyl methanesulfonate, with the CAS number 56472-22-1, is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring dual methanesulfonate groups, makes it a valuable reagent in controlled reactions. Researchers and industries favor this compound for its stability and reactivity under specific conditions, particularly in the synthesis of complex molecules.

The growing demand for high-purity sulfonate derivatives in drug development has placed compounds like 2-ethyl-2-{[(methylsulfonyl)oxy]methyl}butyl methanesulfonate at the forefront of modern chemistry. Recent studies highlight its role in optimizing reaction yields, a topic frequently searched in AI-driven chemical databases. Environmental considerations also drive interest in its green synthesis methods, aligning with global trends toward sustainable chemistry.

Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing CAS 56472-22-1, ensuring compliance with stringent quality standards. Users often search for "sulfonate ester applications" or "safe handling of reactive intermediates," reflecting practical concerns. This compound’s compatibility with catalytic systems further enhances its utility in asymmetric synthesis, a hot topic in academic forums.

Innovations in batch process optimization have leveraged 56472-22-1 to reduce waste, addressing circular economy principles. Its thermal properties, often queried as "methanesulfonate stability under heat," are critical for industrial scale-up. Regulatory databases emphasize proper documentation for GMP compliance, another frequent search keyword among manufacturers.

In summary, 2-ethyl-2-{[(methylsulfonyl)oxy]methyl}butyl methanesulfonate exemplifies the intersection of precision chemistry and industrial applicability. Its relevance to peptide coupling and polymer modification continues to inspire research, while its CAS 56472-22-1 identifier remains pivotal for literature retrieval and patent searches.